2-(6-Chloro-9H-purin-9-yl)propan-1-amine

• IUPAC Name: 2-(6-chloropurin-9-yl)propan-1-amine
• InChI: InChI=1S/C8H10ClN5/c1-5(2-10)14-4-13-6-7(9)11-3-12-8(6)14/h3-5H,2,10H2,1H3
• InChI Key: RZCINSHTWPTJJD-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)N1C=NC2=C1N=CN=C2Cl
• Molecular Formula: C8H10ClN5
• Molecular Weight: 211.65 g/mol

Description

2-(6-Chloro-9H-purin-9-yl)propan-1-amine is a purine derivative featuring a 6-chloro substitution on the purine ring and a propan-1-amine side chain at the 9-position. Purines are heterocyclic compounds critical to biological processes, including nucleotide synthesis and enzyme regulation . The 6-chloro group enhances electrophilicity, making the compound a candidate for nucleophilic substitution reactions, while the propan-1-amine substituent introduces a primary amine functional group, which may improve solubility and hydrogen-bonding capacity. This structural motif is analogous to bioactive purine analogues used in chemotherapeutic and antiviral agents, though specific pharmacological data for this compound remain underexplored .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-Chloro-9H-purin-9-yl)propan-1-amine typically involves the chlorination of a purine derivative followed by the introduction of the propan-1-amine group. One common method involves the reaction of 6-chloropurine with 1-bromopropane in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Nucleophilic Substitution at C-6 Position

The chlorine atom at position 6 undergoes nucleophilic displacement due to the electron-deficient nature of the purine ring. This reaction is pivotal for synthesizing analogs with modified biological activity.

Key Reagents and Conditions

Reagent	Conditions	Product	Source
Sodium azide (NaN₃)	DMF, 80°C, 12 h	6-Azido derivative
Thiourea	Ethanol, reflux, 6 h	6-Mercaptopurine analog
Alkyl/aryl amines	DIPEA, DMSO, 100°C, 24 h	N⁶-substituted purines

This substitution is facilitated by polar aprotic solvents (e.g., DMF, DMSO) and elevated temperatures. Steric and electronic factors influence reaction rates, with bulkier nucleophiles requiring longer reaction times .

Amine Group Reactivity

The primary amine on the propane chain participates in typical amine reactions:

Acylation

Reacts with acyl chlorides or anhydrides to form amides:
$$
\text{RCOCl} + \text{2-(6-Cl-purine)-propan-1-amine} \rightarrow \text{RCONH-(CH₂)₂-purine} + \text{HCl}
$$

Example : Acetylation with acetic anhydride yields $$N$$
-acetyl derivatives, enhancing solubility.

Schiff Base Formation

Condensation with aldehydes/ketones under mild acidic conditions:
$$
\text{RCHO} + \text{H₂N-(CH₂)₂-purine} \rightarrow \text{RCH=N-(CH₂)₂-purine}
$$

Used to create imine-linked conjugates for drug delivery systems.

Oxidation

The purine ring is susceptible to oxidation:

• Ring oxidation : Hydrogen peroxide ($$H_2O_2$$
  ) oxidizes the purine ring to form uric acid analogs.

• Side-chain oxidation : KMnO₄ oxidizes the primary amine to a nitro group under acidic conditions.

Reduction

• Chlorine reduction : Catalytic hydrogenation (H₂/Pd-C) replaces Cl with H, yielding dechlorinated purines .

• Nitro group reduction : If present, nitro groups are reduced to amines using Sn/HCl .

Coupling Reactions

The amine group enables conjugation via carbodiimide-mediated coupling (e.g., EDC/NHS):

Coupling Partner	Product Application	Yield	Source
Carboxylic acids	Bioconjugates for targeted therapy	60-85%
Sulfonyl chlorides	Sulfonamide-based inhibitors	70-90%

Ring Functionalization

Electrophilic aromatic substitution at C-2 or C-8 positions is possible under strong acidic conditions, though less common due to the deactivating chloro group .

Scientific Research Applications

2-(6-Chloro-9H-purin-9-yl)propan-1-amine has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly antiviral and anticancer agents.

Biochemical Research: The compound is used in studies involving enzyme inhibition and receptor binding due to its structural similarity to nucleotides.

Industrial Applications: It serves as an intermediate in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(6-Chloro-9H-purin-9-yl)propan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The chlorine atom and the amine group play crucial roles in binding to these targets, potentially inhibiting their activity or altering their function. The exact pathways involved depend on the specific application and target molecule .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 2-(6-Chloro-9H-purin-9-yl)propan-1-amine and related purine derivatives:

Compound Name	9-Substituent	6-Substituent	Molecular Weight (g/mol)	Synthesis Route	Key Properties/Biological Activity
2-(6-Chloro-9H-purin-9-yl)propan-1-amine	Propan-1-amine	Chloro	~226.45	Likely alkylation of purine with bromopropan-1-amine	Potential enzyme inhibition; enhanced solubility due to primary amine
9-Allyl-6-chloro-9H-purin-2-amine	Allyl	Chloro	225.64	Sodium hydride-mediated alkylation with allyl bromide	Studied as enzyme inhibitor; allyl group may reduce solubility
6-Chloro-9-(3-chloro-4-fluorophenyl)-9H-purin-2-amine	3-Chloro-4-fluorophenyl	Chloro	312.73	Microwave-assisted Suzuki coupling	Antifungal activity; aromatic substituent enhances lipophilicity
9-(3-Aminopropyl)-9H-purin-6-amine	3-Aminopropyl	Amino	192.22	Not explicitly reported	Unknown activity; lacks chloro substitution
2-Chloro-N-phenyl-9-ethyl-9H-purin-6-amine	Ethyl	Chloro	277.75	SNAr reaction with aniline	Anti-parasitic activity; ethyl chain offers moderate hydrophobicity

Key Observations :

Substituent Effects on Solubility: The propan-1-amine group in the target compound likely improves aqueous solubility compared to hydrophobic substituents like allyl () or aryl groups (). This property is advantageous for drug delivery .

Synthetic Flexibility :

• The allyl and ethyl derivatives () are synthesized via straightforward alkylation or nucleophilic aromatic substitution (SNAr), whereas aryl-substituted purines () require transition metal-catalyzed cross-coupling .
• The target compound’s synthesis could mirror these methods, using a propan-1-amine-derived alkylating agent under basic conditions .

Biological Activity: Antifungal activity in 6-Chloro-9-(3-chloro-4-fluorophenyl)-9H-purin-2-amine () highlights the importance of aromatic substituents in targeting fungal enzymes . The absence of a chloro group in 9-(3-aminopropyl)-9H-purin-6-amine () may reduce its electrophilic reactivity, limiting its utility in covalent inhibitor design .

The target compound’s primary amine could mimic natural polyamine binding motifs, enabling interactions with nucleic acids or ATP-binding pockets .

Biological Activity

2-(6-Chloro-9H-purin-9-yl)propan-1-amine, a purine derivative, has garnered attention in medicinal chemistry for its potential biological activities. This compound is structurally related to various nucleobases and has been studied for its interactions with enzymes and receptors, particularly in the context of cancer and other proliferative diseases.

The biological activity of 2-(6-Chloro-9H-purin-9-yl)propan-1-amine is primarily attributed to its ability to interact with specific molecular targets, such as kinases and topoisomerases. The chloro group and the amine side chain are crucial for binding to these targets, leading to modulation of their activity.

Key Mechanisms:

• Enzyme Inhibition : The compound acts as an inhibitor for cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation. Structural modifications at positions C2, C6, and C9 enhance its inhibitory effects on CDKs, making it a candidate for anticancer therapies .
• Topoisomerase Interaction : It has been shown to inhibit topoisomerase II, an enzyme critical for DNA replication and transcription. This inhibition can lead to the accumulation of DNA breaks, ultimately triggering apoptosis in cancer cells .

Antiproliferative Effects

Research has demonstrated that 2-(6-Chloro-9H-purin-9-yl)propan-1-amine exhibits significant antiproliferative activity against various cancer cell lines. The following table summarizes some key findings:

Cell Line	IC50 (µM)	Mechanism
MCF-7 (Breast Cancer)	6.67	Inhibition of protein synthesis via eIF-2α phosphorylation
HeLa (Cervical Cancer)	3.8	CDK inhibition leading to cell cycle arrest
CFPAC-1 (Pancreatic Cancer)	17.4	Induction of apoptosis through DNA damage

Case Studies

• MCF-7 Cell Line Study : A study evaluated the effects of various substituted purines, including the compound , on MCF-7 cells. The results indicated that the compound effectively inhibited cell proliferation with an IC50 value of 6.67 µM, attributed to its ability to interfere with protein synthesis pathways .
• HeLa Cell Line Evaluation : Another investigation focused on the inhibitory effects of 2-(6-Chloro-9H-purin-9-yl)propan-1-amine on HeLa cells. The compound displayed a remarkable IC50 value of 3.8 µM, indicating strong antiproliferative properties likely due to CDK inhibition, which is crucial for cell division .
• CFPAC-1 Cell Study : In pancreatic cancer models, the compound was shown to induce apoptosis at concentrations around 17.4 µM. This effect was linked to its interaction with topoisomerases and subsequent DNA damage response pathways .

Pharmacological Evaluation

Recent studies have highlighted the pharmacological potential of this purine derivative beyond anticancer applications:

• Anti-inflammatory Activity : In vitro assays demonstrated that derivatives of this compound exhibited promising anti-inflammatory effects compared to standard drugs like Diclofenac .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-(6-Chloro-9H-purin-9-yl)propan-1-amine, and how can reaction conditions be optimized for higher yields?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution at the purine C6 position. Key steps include:

• Using a chloro-substituted purine precursor and a propan-1-amine derivative under reflux in anhydrous conditions (e.g., DMF or THF).
• Optimizing reaction time (e.g., 4–6 hours) and temperature (60–80°C) to balance yield and byproduct formation.
• Purification via column chromatography (e.g., CHCl₃/CH₃OH gradients) to achieve >80% yield, as demonstrated in analogous purine syntheses .
  • Critical Consideration : Monitor reaction progress using TLC to minimize over-substitution or decomposition.

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing 2-(6-Chloro-9H-purin-9-yl)propan-1-amine?

• Methodological Answer :

• ¹H/¹³C NMR : Resolve substituent effects on purine ring protons (e.g., H8 at δ ~7.9 ppm) and the propylamine chain (δ ~1.3–4.2 ppm) .
• HPLC-MS : Confirm molecular ion peaks (e.g., [M+H]⁺) and purity (>95%) using C18 columns with acetonitrile/water mobile phases.
• Elemental Analysis : Validate stoichiometry (C, H, N) to detect residual solvents or incomplete substitution .

Q. How does the chloro substituent at the purine C6 position influence the compound’s reactivity compared to amino or alkoxy groups?

• Methodological Answer :

• The electron-withdrawing chloro group enhances susceptibility to nucleophilic displacement (e.g., by amines or thiols) compared to electron-donating amino/alkoxy groups.
• Kinetic studies show ~3× faster substitution rates for chloro-purines than amino analogs in SNAr reactions .
• Practical Tip : Use milder conditions (e.g., room temperature) to avoid side reactions when substituting chloro groups.

Advanced Research Questions

Q. What computational modeling approaches are suitable for predicting the conformational stability of 2-(6-Chloro-9H-purin-9-yl)propan-1-amine?

• Methodological Answer :

• DFT Calculations : Optimize ground-state geometry using B3LYP/6-31G(d) to assess steric effects from the propylamine chain.
• Molecular Dynamics (MD) : Simulate solvation effects in polar solvents (e.g., water or DMSO) to evaluate intramolecular hydrogen bonding .
• Validation : Compare computed NMR chemical shifts with experimental data to refine force fields .

Q. How can researchers resolve contradictory kinetic data in multi-step syntheses involving this compound?

• Methodological Answer :

• Factorial Design : Systematically vary factors (temperature, catalyst loading, solvent polarity) to identify rate-limiting steps .
• Kinetic Profiling : Use in-situ FTIR or UV-Vis to track intermediate formation and validate mechanistic hypotheses .
• Case Study : In analogous purine derivatives, competing pathways (e.g., ring-opening vs. substitution) were resolved by isotopic labeling .

Q. What are the critical considerations for designing bioactivity studies of this compound in cellular models?

• Methodological Answer :

• Membrane Permeability : Calculate logP (e.g., ~1.5–2.0 for chloro-purines) to predict passive diffusion .
• Metabolic Stability : Perform hepatic microsome assays to assess CYP450-mediated degradation.
• Dose-Response : Use factorial designs to optimize concentration ranges and minimize off-target effects .

Safety and Handling

Q. What safety protocols are necessary when handling 2-(6-Chloro-9H-purin-9-yl)propan-1-amine?

• Methodological Answer :

• PPE : Wear nitrile gloves, lab coats, and safety goggles to avoid skin/eye contact (GHS Category 2A/2B) .
• Ventilation : Use fume hoods to prevent inhalation of aerosols during weighing or reactions.
• Storage : Store at –20°C under inert gas (N₂/Ar) to prevent hydrolysis or oxidation .